molecular formula C17H37N B1265882 Heptadecylamine CAS No. 4200-95-7

Heptadecylamine

Cat. No. B1265882
CAS RN: 4200-95-7
M. Wt: 255.5 g/mol
InChI Key: KAJZYANLDWUIES-UHFFFAOYSA-N
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Description

Heptadecylamine is a chemical compound with the molecular formula C17H37N . It is also known by other names such as 1-Aminoheptadecane, 1-Heptadecanamin, 1-Heptadecanamine, and n-Heptadecylamine .


Molecular Structure Analysis

Heptadecylamine has a simple structure with 17 carbon atoms, 37 hydrogen atoms, and 1 nitrogen atom . The nitrogen atom is typically at one end of the molecule, making it an amine .


Physical And Chemical Properties Analysis

Heptadecylamine has a density of 0.8±0.1 g/cm3, a boiling point of 335.7±5.0 °C at 760 mmHg, and a flash point of 146.2±13.6 °C . It has 1 hydrogen bond acceptor, 2 hydrogen bond donors, and 15 freely rotating bonds .

Scientific Research Applications

Surface Modification of Cellulose Nanocrystals

  • Field : Materials Science
  • Application : Octadecylamine is used to modify the surface of cellulose nanocrystals, making them organophilic . This modification enhances the hydrophobicity and long-term stability of the colloidal suspension of these nanocrystals in various organic solvents .
  • Method : The surface modification of microcrystalline cellulose (MCC) is achieved by simple chemical oxidation followed by citric acid esterification and amidation reactions .
  • Outcome : The resultant nanocrystals showed improved thermal stability than unmodified MCC . They can be used as highly hydrophobic coating and reinforcing agent for solvent-borne nanocomposites systems .

Functionalization of Carbon Nanotubes

  • Field : Nanotechnology
  • Application : Octadecylamine is used for the surface functionalization of carbon nanotubes (CNTs), improving their dispersion in polymers .
  • Method : The surface modification of CNTs is achieved using a mixture of concentrated acid and octadecylamine .
  • Outcome : The functionalized CNTs showed improved dispersion stability in solvents with different polarities . The addition of CNTs, especially those functionalized with Octadecylamine, made the polymer harder, increasing its Young’s modulus and tensile strength .

Production of High-Volume Commodities

  • Field : Industrial Chemistry
  • Application : Long-chain amines like Octadecylamine can be used in the production of high-volume commodities such as lumber, textile, or cordage .
  • Method : The specific methods of application would depend on the type of commodity being produced. For example, in the production of textiles, amines can be used in dyeing processes .
  • Outcome : The use of amines in these applications can enhance the properties of the final products, such as improving the colorfastness of dyed textiles .

Production of Various Industrial Products

  • Field : Industrial Chemistry
  • Application : Long-chain amines like Octadecylamine can be used in the production of various industrial products including textiles, papers, dietary fibers, cellophane films, explosives, food additives, etc .
  • Method : The specific methods of application would depend on the type of product being produced. For example, in the production of cellophane films, amines can be used in the process of cellulose xanthate production .
  • Outcome : The use of amines in these applications can enhance the properties of the final products, such as improving the transparency and heat-sealability of cellophane films .

properties

IUPAC Name

heptadecan-1-amine
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InChI

InChI=1S/C17H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-18H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAJZYANLDWUIES-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C17H37N
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DSSTOX Substance ID

DTXSID1063350
Record name Heptadecylamine
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Molecular Weight

255.5 g/mol
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Physical Description

Solid; [TCI America MSDS]
Record name Heptadecylamine
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Product Name

Heptadecylamine

CAS RN

4200-95-7
Record name Heptadecylamine
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Record name 1-Aminoheptadecane
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
157
Citations
EF Porter - Journal of the American Chemical Society, 1937 - ACS Publications
… we have made use of -aminostearic acid and for comparison of two closely related compounds without the dipolar ionic structure, namely, heptadecylamine and stearic acid …
Number of citations: 48 pubs.acs.org
Z Jermoljewa, I Bujanowskaja - Zeitschrift fuer Immunitaetsforschung, 1930 - hero.epa.gov
… Heptadecylamine and heptylamine induced precipitation … ratio, while butylamine and heptadecylamine both reacted at 1:10 … Complement binding was found for heptadecylamine at the …
Number of citations: 3 hero.epa.gov
WA Zisman - 1964 - ACS Publications
… dilute solutions of pure heptadecylamine in white mineral oil … that a monolayer of heptadecylamine could be adsorbed … resulted when the heptadecylamine was adsorbed from any …
Number of citations: 340 pubs.acs.org
JH Schulman, EG Cockbain - Transactions of the Faraday Society, 1940 - pubs.rsc.org
… The inversion of Na palmitate emulsions at very high PH values is exactly analogous to the inversion of heptadecylamine emulsions at very low PH values. Addition of aluminium or …
Number of citations: 89 pubs.rsc.org
A Douy, B Gallot - Die Makromolekulare Chemie …, 1986 - Wiley Online Library
… Heptadecylamine was obtained from stearic acid by Schmidt's degradation reaction9). The purity of the amine was verified by HPLC and elemental analysis; bp = 320 - 323 "C at …
Number of citations: 27 onlinelibrary.wiley.com
PF Holt, JEL Bowcott - Biochemical Journal, 1954 - ncbi.nlm.nih.gov
… Heptadecylamine was first spread as the free base, but, … After the heptadecylamine had been applied to the surface, … The force/area curves of heptadecylamine on silicic acid-free …
Number of citations: 47 www.ncbi.nlm.nih.gov
WA Zisman - APPROVED FOR PUBLIiJ RELEASE …, 1973 - books.google.com
… In 1941 DL Pickett and I were preparing a 0.1-percent solution of n-heptadecylamine in purified … When the heptadecylamine was dissolved in various pure nonpolar solvents such as n-…
Number of citations: 5 books.google.com
PA Levene, WA Jacobs - Journal of Biological Chemistry, 1912 - Elsevier
… Attempts were made to reduce the dihydrosphingosine to the corresponding amine, but instead of the heptadecylamine there was ‘always obtained the unsaturated sphingamine. Efforts …
Number of citations: 29 www.sciencedirect.com
BG Fiss, NN Vu, G Douglas, TO Do… - ACS Sustainable …, 2020 - ACS Publications
… 25 to 225 C can be attributed to the loss of surface water (13.5% loss) and the second from 225 to 375 C, which we hypothesize to be the thermal decomposition of the heptadecylamine …
Number of citations: 40 pubs.acs.org
CG Lyons, EK Rideal - … of the Royal Society of London …, 1930 - royalsocietypublishing.org
… Therefore in the present experiments both normal heptadecylamine and octadecylamine … The heptadecylamine was a specimen freshly obtained from Messrs. Sieg fried of Zurich, …
Number of citations: 1 royalsocietypublishing.org

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